Cas no 1700555-05-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxyphenyl)propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxyphenyl)propanoic acid
• CAS No: 1700555-05-0
• MF: C₂₇H₂₇NO₅
• MW: 445.506987810135
• CID: 6336862
• PubChem ID: 103667924
• Update Time: 2025-06-07

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxyphenyl)propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-propoxyphenyl)propanoic acid
• EN300-12413351
• 1700555-05-0

• Inchi： 1S/C27H27NO5/c1-2-15-32-19-13-11-18(12-14-19)25(16-26(29)30)28-27(31)33-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-14,24-25H,2,15-17H2,1H3,(H,28,31)(H,29,30)
• InChI Key： BJPNHJXQHXROTC-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=CC(=CC=1)OCCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.18892296g/mol
• Monoisotopic Mass: 445.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxyphenyl)propanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxyphenyl)propanoic acid (CAS No. 1700555-05-0): A Comprehensive Overview

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxyphenyl)propanoic acid (CAS No. 1700555-05-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and propoxyphenyl groups, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxyphenyl)propanoic acid is characterized by its unique combination of functional groups. The fluorene moiety, a tricyclic aromatic hydrocarbon, imparts significant stability and hydrophobicity to the molecule. The methoxycarbonyl group, attached to the fluorene ring, serves as a protecting group for the amino functionality, which is crucial for maintaining the compound's reactivity and selectivity in various chemical reactions. The propoxyphenyl group, on the other hand, introduces additional hydrophobicity and spatial constraints that can influence the compound's biological activity.

Recent studies have highlighted the potential of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxyphenyl)propanoic acid in the development of new drugs. One notable application is in the field of cancer research, where this compound has shown promise as a potential inhibitor of specific protein-protein interactions. These interactions are often critical for the survival and proliferation of cancer cells, making them attractive targets for therapeutic intervention.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxyphenyl)propanoic acid effectively inhibited the interaction between two key proteins involved in tumor growth. The compound's ability to selectively target these interactions without affecting other cellular processes suggests its potential as a lead compound for further drug development.

Beyond cancer research, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxyphenyl)propanoic acid has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can modulate key inflammatory pathways, reducing the production of pro-inflammatory cytokines and chemokines.

The mechanism of action of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxyphenyl)propanoic acid is not yet fully understood, but it is believed to involve multiple pathways. One hypothesis is that the compound interacts with specific receptors or enzymes involved in inflammation and cell signaling. Further research is needed to elucidate these mechanisms and optimize the compound's therapeutic potential.

In addition to its therapeutic applications, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxyphenyl)propanoic acid has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to study biological processes by selectively modulating specific targets. The unique structure and properties of this compound make it an ideal candidate for developing such probes, which can provide valuable insights into cellular mechanisms and disease pathways.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxyphenyl)propanoic acid involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic and industrial research.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-propoxyphenyl)propanoic acid (CAS No. 1700555-05-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for developing new therapeutic agents and chemical probes. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.